Cas no 1344298-28-7 (5-Bromo-2-chlorophenylisothiocyanate)

• Product Name: 5-Bromo-2-chlorophenylisothiocyanate
• CAS No: 1344298-28-7
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• MDL: MFCD18361225
• CID: 5041526
• PubChem ID: 63529052
• Update Time: 2026-02-28

5-Bromo-2-chlorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-CHLOROPHENYLISOTHIOCYANATE
• 4-Bromo-1-chloro-2-isothiocyanatobenzene
• 5-Bromo-2-chlorophenyl Isothiocyanate
• SY328793
• 1344298-28-7
• MFCD18361225
• AKOS012837359
• 5-Bromo-2-chlorophenylisothiocyanate

• MDL： MFCD18361225
• Inchi： 1S/C7H3BrClNS/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
• InChI Key： HHJVYKIKOGHZRC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)N=C=S)Cl

Computed Properties

• Exact Mass: 246.88581g/mol
• Monoisotopic Mass: 246.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.4

Additional information on 5-Bromo-2-chlorophenylisothiocyanate

5-Bromo-2-chlorophenylisothiocyanate (CAS No. 1344298-28-7): A Comprehensive Overview

5-Bromo-2-chlorophenylisothiocyanate (CAS No. 1344298-28-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. This compound is characterized by its unique chemical structure, which includes a bromine atom, a chlorine atom, and an isothiocyanate group. The combination of these functional groups imparts specific reactivity and biological properties that make it an important intermediate in various chemical and pharmaceutical processes.

The isothiocyanate group in 5-Bromo-2-chlorophenylisothiocyanate is particularly noteworthy due to its ability to form thiourea derivatives through nucleophilic addition reactions. This property is widely exploited in the synthesis of bioactive molecules, including drugs and agrochemicals. The presence of the bromine and chlorine atoms further enhances the compound's reactivity and selectivity, making it a valuable building block in the design of complex organic molecules.

Recent research has highlighted the potential of 5-Bromo-2-chlorophenylisothiocyanate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers synthesized a series of thiourea derivatives from 5-Bromo-2-chlorophenylisothiocyanate and evaluated their biological activities. The results showed that several compounds displayed significant inhibition of inflammatory cytokines and cancer cell proliferation, suggesting their potential as lead compounds for further drug development.

In addition to its medicinal applications, 5-Bromo-2-chlorophenylisothiocyanate has also found use in the field of materials science. The compound's ability to form stable thiourea linkages makes it an attractive candidate for the synthesis of functional polymers and coatings. A recent study in Macromolecules reported the successful preparation of polythioureas using 5-Bromo-2-chlorophenylisothiocyanate. These polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various industrial applications.

The synthesis of 5-Bromo-2-chlorophenylisothiocyanate typically involves the reaction of 5-bromo-2-chloroaniline with thiophosgene or another suitable isocyanating agent. The reaction conditions, such as temperature, solvent, and catalyst choice, can significantly influence the yield and purity of the product. Optimizing these parameters is crucial for obtaining high-quality material suitable for downstream applications.

In terms of safety and handling, it is important to note that 5-Bromo-2-chlorophenylisothiocyanate, like many isothiocyanates, can be irritating to the eyes and respiratory system. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

The environmental impact of 5-Bromo-2-chlorophenylisothiocyanate is another area of ongoing research. Studies are being conducted to assess the biodegradability and ecotoxicity of this compound and its derivatives. Ensuring that these materials are environmentally friendly is essential for their sustainable use in various industries.

In conclusion, 5-Bromo-2-chlorophenylisothiocyanate (CAS No. 1344298-28-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and properties, it is likely that this compound will play an increasingly important role in future scientific advancements.